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Compound Focus: 2,5-Dimethyloctane

CAS No.: 15869-89-3

Cat. No.: S1517939

Thermophysical Properties of 2,5-Dimethyloctane

This table consolidates key quantitative data for 2,5-dimethyloctane (Ci0H22, Molar Mass: 142.29 g/mol)
[1][2].

Property Value Conditions / Notes

Molecular Formula CioH22 [1]

Molar Mass 142.286 g/mol [1]

Density (Liquid) 0.732 g/cm3 At room temperature (calculated from data) [2]
Boiling Point (at 1 atm) 158 °C At 760 mmHg [2]

Critical Temperature 600.4 K (327.25 °C) [1]

Critical Pressure 2151.4 kPa [1]

Flash Point 80.3°C [2]

Vapor Pressure 3.48 mmHg At 25°C [2]
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Property Value Conditions |/ Notes

Refractive Index 1.411 [2]

Frequently Asked Questions & Troubleshooting

Q1: My experimental measurement of the density for 2,5-dimethyloctane does not match the literature

value. What could be causing this discrepancy?

¢ Potential Cause 1: Sample Purity. The most common cause of discrepancy is sample impurity or
degradation. 2,5-dimethyloctane is a hydrocarbon susceptible to evaporation and potential oxidation
over time.
¢ Troubleshooting Guide:
o Verification: Check the provenance and storage conditions of your sample. Use a fresh,
sealed sample if possible.
o Protocol: For high-precision work, consider purifying the sample using techniques like
fractional distillation immediately before measurement.
o Data Source: Note that the density value of 0.732 g/cm?3 is a calculated property; always
confirm the exact temperature at which your experimental value was measured, as density is
temperature-dependent [2].

Q2: What is the recommended methodology for finding reliable vapor-liquid equilibrium (VLE) data

for 2,5-dimethyloctane?

¢ Recommended Protocol:
o Primary Source: Consult the NIST/TRC Web Thermo Tables (WTT) database, which provides
critically evaluated recommendations. For 2,5-dimethyloctane, this includes:
= Boiling temperature as a function of pressure (from 3.38e-6 kPa to 2151.4 kPa).
= Phase boundary pressure as a function of temperature (from 190 K to 600.4 K), based
on 3 experimental data points [1].
o Data Extraction: Use the WTT interface to generate precise data points or equations for your
required temperature and pressure ranges. The data is backed by dynamic analysis using the
NIST ThermoData Engine, ensuring high reliability [1].

Q3: The enthalpy of vaporization value I calculated from my data seems off. Where can I find

validated enthalpy data?
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e Solution: The NIST WTT source contains critically evaluated data for the Enthalpy of vaporization
(Liquid to Gas) as a function of Temperature, covering a range from 255 K to the critical temperature
of 600.4 K. It is strongly recommended to use this source over isolated literature values or
estimations to benchmark your calculations [1].

Experimental Workflow & Property Relationships

The following diagram outlines the logical workflow for troubleshooting phase behavior experiments,

connecting the FAQs to recommended actions and data sources.
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Troubleshooting Workflow for Phase Behavior Experiments

Key Takeaways

For phase behavior work with 2,5-dimethyloctane, the NIST Web Thermo Tables (WTT) is an
authoritative source for critically evaluated thermophysical property data [1]. Always prioritize checking
sample purity when experimental results don't match literature values. The CAS Number 15869-89-3 can be

useful for precisely identifying the compound in databases and chemical catalogs [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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